MAGE-3 (191-205)
Description
Melanoma-associated antigen 3; MAGE-3
Scientific Research Applications
Exploring Social Structure
MAGE, originally designed for molecular display, has been adapted for studying social networks. Researchers used MAGE to analyze structural properties in social datasets, such as friendship choices in an Australian college residence and peer choices among teenagers in Dublin. This novel application demonstrates MAGE's versatility beyond its initial bioinformatics scope (Freeman, Webster, & Kirke, 1998).
Monte Carlo Application Framework for Germanium Experiments
The MaGe software framework, based on the Geant4 toolkit, simulates the response of ultra-low radioactive background detectors to ionizing radiation. This is crucial for experiments like Majorana and Gerda, which involve high-purity germanium detectors for studying neutrinoless double-beta decay (Boswell et al., 2010).
Multiplex Automated Genome Engineering (MAGE)
MAGE, a tool for genome engineering, has shown significant promise in strain engineering for industrial applications. Its capacity for simultaneous gene manipulation and integration of non-natural amino acids is particularly valuable for producing chemicals, drugs, and biofuels at industrial scales (Singh & Braddick, 2015).
MAGE-3 in Cancer Immunotherapy
MAGE-3, expressed in various tumors but silent in normal tissues, forms CD4+ T cell epitopes. These epitopes are recognized by T cells and have direct implications for cancer immunotherapy, particularly in designing peptide-based vaccines with tumor-specific CD4+ T cell epitopes (Manici et al., 1999).
MaGe Annotation System
MaGe, a microbial genome annotation system, supports the annotation of bacterial genomes and facilitates the exploration of already published genomes. Its integration with various bioinformatics methods, such as synteny results and metabolic pathway reconstruction, makes it a powerful tool in genomic research (Vallenet et al., 2006).
Visualization of Molecular Structures
Mage, a graphics program, has been utilized for visualizing three-dimensional structures of proteins and macromolecules. It is instrumental in developing interactive instructional graphics, enhancing the understanding of complex molecular structures (Pavkovic, 2005).
properties
sequence |
GDNQIMPKAGLLIIV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanoma-associated antigen 3 (191-205); MAGE-3 (191-205) |
Origin of Product |
United States |
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